Cas no 2034501-66-9 (4-cyano-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzene-1-sulfonamide)

• Product Name: 4-cyano-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzene-1-sulfonamide
• CAS No: 2034501-66-9
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.4148
• CID: 5351068
• Update Time: 2025-06-12

4-cyano-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• ZPTHCIAHOUJVEM-SHTZXODSSA-N
• 4-cyano-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzenesulfonamide
• 4-cyano-N-(4-pyrimidin-2-yloxycyclohexyl)benzenesulfonamide
• 4-cyano-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzene-1-sulfonamide

• Inchi： 1S/C17H18N4O3S/c18-12-13-2-8-16(9-3-13)25(22,23)21-14-4-6-15(7-5-14)24-17-19-10-1-11-20-17/h1-3,8-11,14-15,21H,4-7H2
• InChI Key： ZPTHCIAHOUJVEM-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C#N)=C([H])C=1[H])(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1=NC([H])=C([H])C([H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 560
• XLogP3: 2.2
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyano-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzene-1-sulfonamide

Comprehensive Overview of 4-cyano-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzene-1-sulfonamide (CAS No. 2034501-66-9)

4-cyano-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzene-1-sulfonamide (CAS No. 2034501-66-9) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyrimidine ring and a cyclohexyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in kinase inhibition and targeted drug design. Researchers are particularly interested in its stereospecific configuration (1r,4r), which may influence its binding affinity to biological targets.

The compound's 4-cyano benzene sulfonamide core is a common pharmacophore in medicinal chemistry, often associated with enzyme modulation and receptor interaction. Its pyrimidin-2-yloxy side chain further enhances its potential as a small molecule inhibitor, making it a candidate for studying signal transduction pathways. Recent trends in AI-driven drug discovery have highlighted similar sulfonamide derivatives as promising leads for precision medicine, aligning with growing interest in personalized therapeutics.

From a synthetic perspective, CAS 2034501-66-9 exemplifies modern structure-activity relationship (SAR) optimization techniques. Its design reflects the industry's shift toward fragment-based drug discovery, where modular components like the cyclohexyl linker and pyrimidine heterocycle are strategically combined to fine-tune properties such as solubility, metabolic stability, and target selectivity. These features address frequent search queries like "how to improve drug bioavailability" or "best practices for kinase inhibitor design".

Analytical characterization of this compound typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry—topics frequently searched by quality control professionals. The cyano group (-CN) introduces distinct spectroscopic signatures, while the sulfonamide NH proton often appears as a key indicator in ¹H-NMR studies. Such details cater to audiences seeking "interpretation of sulfonamide NMR spectra" or "HPLC method development for polar compounds."

In the context of green chemistry trends, researchers have explored sustainable synthetic routes for analogous sulfonamide scaffolds. This aligns with popular searches for "eco-friendly heterocycle synthesis" and "catalytic methods for C-O bond formation"—the latter being relevant to the compound's pyrimidinyloxy linkage. Computational chemists also model its 3D conformation to predict drug-receptor interactions, addressing FAQs like "how to calculate ligand binding energy" in molecular docking studies.

The pharmacokinetic profile of such compounds remains an active research area, particularly regarding CYP450 metabolism and blood-brain barrier permeability. These aspects resonate with trending topics in ADME prediction software and in silico toxicology tools. Notably, the (1r,4r)-cyclohexyl configuration may influence conformational rigidity—a property increasingly searched in relation to "reducing off-target effects in drug candidates."

As patent databases show growing claims around pyrimidine-containing sulfonamides, this compound class exemplifies innovation in intellectual property strategies for small molecule therapeutics. Its structural features address common industrial challenges documented in queries like "overcoming hERG liability in sulfonamides" or "designing CNS-penetrant kinase inhibitors." Such applications position CAS 2034501-66-9 as a noteworthy case study in contemporary medicinal chemistry optimization.